Cas no 953951-59-2 (N'-{2-4-(dimethylamino)phenylethyl}-N-4-(trifluoromethyl)phenylethanediamide)

• Product Name: N'-{2-4-(dimethylamino)phenylethyl}-N-4-(trifluoromethyl)phenylethanediamide
• CAS No: 953951-59-2
• MF: C₁₉H₂₀F₃N₃O₂
• MW: 379.376214981079
• CID: 6287613
• PubChem ID: 16891507
• Update Time: 2025-10-31

N'-{2-4-(dimethylamino)phenylethyl}-N-4-(trifluoromethyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-4-(dimethylamino)phenylethyl}-N-4-(trifluoromethyl)phenylethanediamide
• AKOS024490733
• N-[2-[4-(dimethylamino)phenyl]ethyl]-N'-[4-(trifluoromethyl)phenyl]oxamide
• N'-{2-[4-(dimethylamino)phenyl]ethyl}-N-[4-(trifluoromethyl)phenyl]ethanediamide
• F5021-0297
• 953951-59-2
• N1-(4-(dimethylamino)phenethyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide

• Inchi： 1S/C19H20F3N3O2/c1-25(2)16-9-3-13(4-10-16)11-12-23-17(26)18(27)24-15-7-5-14(6-8-15)19(20,21)22/h3-10H,11-12H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： GHVFMJIVFNUOAN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(C(NCCC1C=CC(=CC=1)N(C)C)=O)=O)(F)F

Computed Properties

• Exact Mass: 379.15076138g/mol
• Monoisotopic Mass: 379.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61.4Ų

Additional information on N'-{2-4-(dimethylamino)phenylethyl}-N-4-(trifluoromethyl)phenylethanediamide

N'-{2-4-(dimethylamino)phenylethyl}-N-4-(trifluoromethyl)phenylethanediamide (CAS No. 953951-59-2): An Overview of a Promising Compound in Pharmaceutical Research

N'-{2-4-(dimethylamino)phenylethyl}-N-4-(trifluoromethyl)phenylethanediamide (CAS No. 953951-59-2) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, often referred to by its IUPAC name, is a member of the class of diamides and features a complex molecular framework that includes a dimethylamino group and a trifluoromethyl group. These functional groups contribute to its distinct physicochemical properties and biological activities, making it a subject of interest for various research studies.

The chemical structure of N'-{2-4-(dimethylamino)phenylethyl}-N-4-(trifluoromethyl)phenylethanediamide consists of two aromatic rings, each substituted with specific functional groups. The dimethylamino group on one ring imparts basicity and can form hydrogen bonds, while the trifluoromethyl group on the other ring enhances lipophilicity and metabolic stability. These characteristics are crucial for the compound's ability to interact with biological targets and exhibit desired pharmacological effects.

Recent studies have explored the potential therapeutic applications of N'-{2-4-(dimethylamino)phenylethyl}-N-4-(trifluoromethyl)phenylethanediamide in various disease models. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preclinical studies have shown that N'-{2-4-(dimethylamino)phenylethyl}-N-4-(trifluoromethyl)phenylethanediamide can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been observed to inhibit the activation of Akt and ERK1/2, two key kinases that are frequently dysregulated in cancer. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

In addition to its anti-inflammatory and anticancer properties, N'-{2-4-(dimethylamino)phenylethyl}-N-4-(trifluoromethyl)phenylethanediamide has also been investigated for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of mitochondrial function and the reduction of oxidative stress markers.

The pharmacokinetic profile of N'-{2-4-(dimethylamino)phenylethyl}-N-4-(trifluoromethyl)phenylethanediamide has also been studied to assess its suitability for clinical development. In animal models, this compound has shown favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for drug development. Furthermore, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and optimize the therapeutic potential of N'-{2-4-(dimethylamino)phenylethyl}-N-4-(trifluoromethyl)phenylethanediamide. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects, with initial results showing positive outcomes. These trials are essential for translating preclinical findings into clinical practice and bringing this compound closer to becoming an approved therapeutic agent.

In conclusion, N'-{2-4-(dimethylamino)phenylethyl}-N-4-(trifluoromethyl)phenylethanediamide (CAS No. 953951-59-2) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research. As more data becomes available from ongoing studies, it is likely that this compound will continue to be a focus of interest for scientists and clinicians alike.